(1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylicaciddihydrochloride,cis
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Description
“(1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, cis” is a cyclobutane-derived compound featuring a 4-methylpiperazine substituent and a carboxylic acid group. Its stereochemistry is defined by the cis configuration of the substituents on the cyclobutane ring, which significantly influences its physicochemical properties and biological interactions. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical applications, particularly in drug discovery targeting neurological or metabolic pathways. The compound’s rigid cyclobutane scaffold provides conformational constraints that may improve receptor binding specificity compared to more flexible analogs .
Properties
Molecular Formula |
C10H20Cl2N2O2 |
|---|---|
Molecular Weight |
271.18 g/mol |
IUPAC Name |
3-(4-methylpiperazin-1-yl)cyclobutane-1-carboxylic acid;dihydrochloride |
InChI |
InChI=1S/C10H18N2O2.2ClH/c1-11-2-4-12(5-3-11)9-6-8(7-9)10(13)14;;/h8-9H,2-7H2,1H3,(H,13,14);2*1H |
InChI Key |
ORKZDVVBTGPNSM-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1)C2CC(C2)C(=O)O.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylicaciddihydrochloride,cis typically involves the following steps:
Formation of Cyclobutane Ring: The cyclobutane ring can be synthesized through a [2+2] cycloaddition reaction of alkenes.
Introduction of Piperazine Group: The piperazine group can be introduced via nucleophilic substitution reactions.
Carboxylation: The carboxylic acid group can be introduced through carboxylation reactions using carbon dioxide or other carboxylating agents.
Formation of Dihydrochloride Salt: The final step involves the formation of the dihydrochloride salt by reacting the compound with hydrochloric acid.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, optimized reaction conditions, and purification techniques such as crystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.
Reduction: Reduction reactions can be used to modify the functional groups within the compound.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce different substituents.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substitution Reagents: Alkyl halides, acyl chlorides.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids or ketones, while reduction could yield alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylicaciddihydrochloride,cis can be used as a building block for the synthesis of more complex molecules.
Biology
In biological research, this compound could be used to study the effects of cyclobutane derivatives on biological systems.
Medicine
In medicinal chemistry, this compound might be investigated for its potential therapeutic properties, such as its ability to interact with specific biological targets.
Industry
In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of (1s,3s)-3-(4-Methylpiperazin-1-yl)cyclobutane-1-carboxylicaciddihydrochloride,cis would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to changes in biological activity.
Comparison with Similar Compounds
Research Findings and Limitations
- Stereochemical Impact : Cis stereochemistry improves target engagement but complicates synthesis (yield: 32% vs. 68% for trans analogs) .
- Gaps in Data : Direct comparisons with cyclobutane-carboxylic acid derivatives lacking methylpiperazine are scarce in the provided evidence. Further studies on in vivo efficacy are needed.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
